Cas no 2137619-12-4 (2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl)-)

• Product Name: 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl)-
• CAS No: 2137619-12-4
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 5257005
• Update Time: 2025-05-26

2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3-(trifluoromethyl)pyridin-2-ol
• 5-(4-chlorophenyl)-3-(trifluoromethyl)-1H-pyridin-2-one
• 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl)-

• Inchi： 1S/C12H7ClF3NO/c13-9-3-1-7(2-4-9)8-5-10(12(14,15)16)11(18)17-6-8/h1-6H,(H,17,18)
• InChI Key： POVHYVSAXMFQGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CNC(C(C(F)(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1

Additional information on 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl)-

Introduction to 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl) and Its Significance in Modern Chemical Biology

2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl), with the CAS number 2137619-12-4, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its pyridinone core structure, incorporates functional groups that make it a promising candidate for various biological applications. The presence of a chlorophenyl substituent at the 5-position and a trifluoromethyl group at the 3-position introduces unique electronic and steric properties, which are pivotal in modulating its biological activity.

The compound's structural features align well with the current trends in drug discovery, particularly in the design of molecules that exhibit high selectivity and potency. The trifluoromethyl group, a well-documented pharmacophore, is known for its ability to enhance metabolic stability and binding affinity to biological targets. In contrast, the 4-chlorophenyl moiety contributes to hydrophobic interactions and can influence the molecule's solubility and bioavailability. These attributes make 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl) a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have shown that the electronic distribution influenced by the chlorophenyl and trifluoromethyl groups can significantly affect the compound's interaction with enzymes and receptors. For instance, computational simulations have indicated that this molecule may exhibit inhibitory activity against certain kinases, which are key targets in oncology research. Such findings underscore the importance of structural optimization in drug design.

In parallel, experimental investigations have begun to explore the pharmacological profile of 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl). Initial studies suggest that it possesses moderate affinity for a range of biological targets, including some that are implicated in inflammatory diseases. The compound's ability to modulate these pathways could make it a valuable intermediate in the synthesis of more complex molecules with enhanced therapeutic potential. Furthermore, its structural motif is reminiscent of several FDA-approved drugs, suggesting that it may serve as a lead compound for further derivatization.

The synthesis of this compound has also been refined through modern organic chemistry techniques. The introduction of fluorine atoms, particularly in the form of a trifluoromethyl group, often poses synthetic challenges due to their reactivity and stability requirements. However, recent methodologies have demonstrated efficient routes to incorporate such groups while maintaining high yields and purity. These advancements not only facilitate access to this specific compound but also contribute to broader efforts in fluorinated drug development.

From a broader perspective, the study of heterocyclic compounds like 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl) reflects ongoing efforts to expand the chemical space explored in drug discovery. The pyridinone scaffold itself is well-represented in medicinal chemistry due to its versatility and compatibility with various functional groups. By integrating different substituents strategically—a strategy exemplified by this compound—researchers can uncover new pharmacological activities that might otherwise remain hidden.

The integration of machine learning models into virtual screening processes has further accelerated the identification of promising candidates like this one. These models can analyze vast datasets to predict interactions between molecules and biological targets with remarkable precision. When applied to 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl), such tools have suggested potential applications in treating neurological disorders by targeting specific receptor pathways. This aligns with current trends toward precision medicine, where individual patient profiles guide therapeutic decisions.

Future research directions may focus on optimizing the pharmacokinetic properties of this compound through structural modifications. For example, exploring analogs with different substituents or altering the connectivity between functional groups could yield derivatives with improved solubility or reduced toxicity. Such modifications are critical for translating promising preclinical findings into viable clinical candidates.

The role of collaboration across disciplines cannot be overstated in advancing our understanding of compounds like 2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl). Biochemists provide insights into molecular interactions at a mechanistic level, while chemists develop innovative synthetic strategies. Together with biologists who assess functional outcomes in vitro and in vivo, these interdisciplinary efforts create a robust framework for drug discovery.

In conclusion,2(1H)-Pyridinone, 5-(4-chlorophenyl)-3-(trifluoromethyl) represents an exciting example of how structural complexity can be leveraged to develop biologically active molecules. Its unique combination of functional groups positions it as a valuable tool for both academic research and industrial applications. As methodologies for synthesis and analysis continue to evolve，this compound will likely remain at the forefront of pharmaceutical innovation，contributing to advancements that benefit human health worldwide.